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Compound of Interest

Compound Name: Cyclooctane

Cat. No.: B165968 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of cyclic alkanes is paramount. These fundamental characteristics

influence their behavior as solvents, their potential as building blocks in synthesis, and their

interactions within biological systems. This guide provides a comparative study of the physical

properties of cycloheptane (C7), cyclooctane (C8), and cyclononane (C9), supported by

experimental data and detailed methodologies.

This comparison guide delves into the key physical properties of cycloheptane, cyclooctane,

and cyclononane, offering a clear and objective analysis for scientific application. The data

presented is curated from various scientific sources to ensure accuracy and reliability.

Comparative Data of Physical Properties
The following table summarizes the key physical properties of cycloheptane, cyclooctane, and

cyclononane, allowing for a direct comparison of their characteristics.
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Physical Property
Cycloheptane
(C₇H₁₄)

Cyclooctane
(C₈H₁₆)

Cyclononane
(C₉H₁₈)

Molar Mass ( g/mol ) 98.19[1] 112.21[2] 126.24[3]

Melting Point (°C) -12[4] 14.8[5] 11[3]

Boiling Point (°C) 118.4[4] 151[5] 170[6]

Density (g/mL at

25°C)
0.811[7] 0.834[5] ~0.85 (estimated)

Dynamic Viscosity

(mPa·s at 25°C)
0.88 2.11

No experimental data

found

Ring Strain Energy

(kcal/mol)
6.2[8] 9.7[8] 12.6[8]

The Influence of Ring Strain
Ring strain is a critical factor influencing the physical properties and reactivity of cycloalkanes.

It arises from a combination of angle strain (deviation from ideal sp³ bond angles), torsional

strain (eclipsing interactions between adjacent hydrogen atoms), and transannular strain (steric

interactions across the ring).
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Caption: Relationship between cycloalkane ring size, ring strain, and physical properties.
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As the ring size increases from cycloheptane to cyclononane, the ring strain also increases.[8]

[9] This is contrary to the trend seen in smaller rings where cyclohexane (C6) is the most

stable. The increased strain in C8 and C9 rings is primarily due to growing transannular strain.

This greater strain energy leads to higher boiling points and densities.

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties cited

in this guide.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is through distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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